Cas no 28675-80-1 (iso-Octyl methacrylate)

• Product Name: iso-Octyl methacrylate
• CAS No: 28675-80-1
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• MDL: MFCD00080603
• CID: 88780
• PubChem ID: 120007
• Update Time: 2025-07-02

iso-Octyl methacrylate Chemical and Physical Properties

Names and Identifiers

• iso-Octyl methacrylate
• 2-methyl-2-propenoicaciisooctylester
• 2-Methylpropenoic acid isooctyl ester
• 6-methylheptyl 2-methylprop-2-enoate
• Isooctyl Methacrylate
• EINECS 249-144-8
• 6-Methylheptylmethacrylate
• 2-Propenoic acid,2-methyl-,isooctyl ester
• DTXSID7067403
• i-Octylmethacrylat
• E79180
• 2-Propenoic acid, 2-methyl-, isooctyl ester
• AKOS006342985
• AS-66032
• FT-0688202
• NS00028519
• 6-Methylheptyl methacrylate
• MFCD00080603
• 28675-80-1
• SCHEMBL36424
• NQSLZEHVGKWKAY-UHFFFAOYSA-N
• DTXCID7037848

• MDL： MFCD00080603
• Inchi： 1S/C12H22O2/c1-10(2)8-6-5-7-9-14-12(13)11(3)4/h10H,3,5-9H2,1-2,4H3
• InChI Key： NQSLZEHVGKWKAY-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCCCCC(C)C

Computed Properties

• Exact Mass: 198.16200
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 247.0±9.0 °C at 760 mmHg
• Flash Point: 91.4±7.0 °C
• Refractive Index: 1.436
• PSA: 26.30000
• LogP: 3.32210
• Vapor Pressure: No data available

iso-Octyl methacrylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on iso-Octyl methacrylate

Chemical Profile of CAS No 28675-80-1 and Iso-Octyl Methacrylate

CAS No 28675-80-1 is a unique identifier for a chemical compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, chemically known as iso-octyl methacrylate, is a member of the methacrylate family, which is widely recognized for its versatile applications in polymer chemistry, drug delivery systems, and advanced material synthesis. The molecular structure of this compound features a branched alkyl group attached to a methacrylic acid ester, which contributes to its distinctive reactivity and utility in various industrial and scientific applications.

The iso-octyl methacrylate molecule exhibits a high degree of solubility in organic solvents, making it an excellent monomer for polymerization processes. Its ability to undergo radical polymerization allows for the creation of thermoplastic and thermosetting resins with tailored properties. These resins find extensive use in coatings, adhesives, and 3D printing materials, where mechanical strength, flexibility, and chemical resistance are critical requirements. Recent advancements in polymer science have leveraged the unique properties of iso-octyl methacrylate to develop novel hydrogels for biomedical applications.

In the realm of pharmaceuticals, iso-octyl methacrylate has been explored as a potential component in drug delivery systems. Its ester linkage provides a site for functionalization, enabling the attachment of bioactive molecules or targeting ligands. This property has been exploited in the development of microparticulate carriers that can enhance drug solubility and controlled release profiles. Studies have demonstrated its efficacy in delivering hydrophobic drugs across biological membranes, improving therapeutic outcomes. The integration of iso-octyl methacrylate into polymeric micelles and nanoparticles has shown promise in targeted cancer therapy, where its biodegradability and biocompatibility play pivotal roles.

The compound’s reactivity also makes it a valuable intermediate in organic synthesis. Researchers have utilized CAS No 28675-80-1 derivatives to synthesize complex molecules with pharmaceutical relevance. For instance, modifications of its alkyl side chain have led to the development of novel anti-inflammatory agents. The ability to introduce diverse functional groups into the iso-octyl methacrylate backbone allows for the creation of libraries of compounds that can be screened for biological activity. High-throughput screening techniques combined with computational modeling have accelerated the discovery process, enabling rapid identification of lead candidates for further optimization.

Environmental considerations have also driven innovation in the use of iso-octyl methacrylate. Efforts to develop sustainable polymers have led to the exploration of bio-based monomers as alternatives to traditional petrochemical sources. While iso-octyl methacrylate is primarily derived from fossil fuels, researchers are investigating methods to incorporate renewable feedstocks into its synthesis. This includes the use of fatty acid derivatives from plant oils as starting materials. Such approaches align with global initiatives to reduce carbon footprints and promote green chemistry principles.

The material science applications of CAS No 28675-80-1 extend beyond conventional polymers. Its incorporation into advanced composites has enhanced mechanical performance while reducing weight, making it attractive for aerospace and automotive industries. Additionally, its role in conductive polymers has been explored for flexible electronics applications. The ability to tune electrical properties through molecular engineering has opened new avenues for developing next-generation electronic devices.

Recent research has also highlighted the potential of iso-octyl methacrylate in nanotechnology. Its compatibility with various nanomaterials allows for the creation of hybrid systems with enhanced functionalities. For example, functionalized nanoparticles coated with iso-octyl methacrylate have been used in diagnostic imaging techniques due to their improved biodistribution and contrast properties. Such innovations underscore the compound’s versatility and its significance in interdisciplinary research.

In conclusion, CAS No 28675-80-1 represents a compound with multifaceted applications across multiple sectors. The unique properties of iso-octyl methacrylate, including its reactivity, solubility, and biodegradability, make it indispensable in polymer chemistry, pharmaceuticals, and material science. As research continues to uncover new uses for this compound, its impact on industrial processes and scientific advancements is expected to grow further. The ongoing development of sustainable alternatives ensures that its legacy will extend into a more environmentally conscious future.